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Compound of Interest

Compound Name: 6-Prenylnaringenin

Cat. No.: B1664697 Get Quote

The proper disposal of 6-Prenylnaringenin is critical for ensuring laboratory safety and

environmental protection. As a flavonoid compound used in research, it is imperative to follow

established protocols for chemical waste management. This guide provides detailed, step-by-

step procedures for the safe handling and disposal of 6-Prenylnaringenin waste streams in a

laboratory setting.

Immediate Safety and Hazard Identification
Before handling, it is essential to be aware of the potential hazards associated with 6-
Prenylnaringenin. Different suppliers may provide conflicting safety information; therefore, it is

prudent to adopt the more cautious classification. The (±) racemic mixture of 6-
Prenylnaringenin is classified as harmful.[1][2]

Key Hazard Information:

GHS Classification: Acute toxicity 4 (Oral, Dermal, Inhalation).[1][2]

Hazard Statements: H302+H312+H332 - Harmful if swallowed, in contact with skin, or if

inhaled.[1][2]

Signal Word: Warning.[1][2]

Environmental Hazard: Classified as WGK 3, severely hazardous to water.[2] Do not allow to

enter sewers, surface, or ground water.[1]
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Always wear appropriate Personal Protective Equipment (PPE), including a lab coat, safety

goggles, and nitrile gloves, when handling 6-Prenylnaringenin.[3][4] All handling of the solid

compound or volatile solutions should be conducted in a certified chemical fume hood to avoid

inhalation.[1][3]

Hazard Classification Data
The following table summarizes the key hazard classifications for (±)-6-Prenylnaringenin.

Hazard Category Classification Source

Acute Toxicity (Oral)
Category 4 (Harmful if

swallowed)
[1][2]

Acute Toxicity (Dermal)
Category 4 (Harmful in contact

with skin)
[1][2]

Acute Toxicity (Inhalation) Category 4 (Harmful if inhaled) [1][2]

Storage Class 11 (Combustible Solids) [2]

Water Hazard Class (WGK)
3 (Severely hazardous to

water)
[2]

Step-by-Step Disposal Procedures
The disposal of 6-Prenylnaringenin and its associated waste must comply with federal, state,

and institutional regulations.[5][6][7] Never dispose of this chemical down the drain or in the

regular trash.[3][5][8] The following procedures outline the correct method for managing

different types of waste containing this compound.

Procedure 1: Disposal of Unused or Expired Solid 6-
Prenylnaringenin

Container: Place the solid 6-Prenylnaringenin in its original container if possible.[9] If not,

use a new, clean, and clearly labeled container made of a compatible material.

Labeling: Affix a "Hazardous Waste" label from your institution's Environmental Health &

Safety (EHS) department.[5][7][8] List the full chemical name, "(±)-6-Prenylnaringenin," and
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any other components.

Storage: Store the sealed container in a designated satellite accumulation area (SAA) within

the laboratory.[7] Ensure it is stored away from incompatible materials.[8]

Pickup: Once the container is ready for disposal, request a waste pickup from your

institution's EHS department.[8][9]

Procedure 2: Disposal of 6-Prenylnaringenin Solutions
This procedure applies to solutions of 6-Prenylnaringenin dissolved in solvents (e.g.,

methanol, DMSO).

Segregation: Segregate waste based on the solvent. Halogenated and non-halogenated

organic solvent waste must be collected in separate containers.[3][9]

Container: Use a designated, leak-proof, and chemically compatible waste container for the

specific solvent class.[5][8] The container must have a secure cap and be kept closed at all

times except when adding waste.[5][7][8]

Labeling: Attach a hazardous waste label. List all chemical constituents, including "(±)-6-
Prenylnaringenin" and the solvent(s), with their estimated concentrations or volumes.[5]

Accumulation: Do not overfill the container; fill to no more than 3/4 capacity.[9]

Storage & Pickup: Store the container in secondary containment within the SAA and arrange

for an EHS pickup when it is full.[8]

Procedure 3: Disposal of Contaminated Labware
This includes items like pipette tips, gloves, and chromatography plates that have come into

contact with 6-Prenylnaringenin.

Collection: Collect all contaminated solid waste in a designated, clearly labeled container. A

pail lined with a clear plastic bag is a common method.[9] Do not use biohazard bags.[8]

Labeling: Label the container or bag as "Hazardous Waste" and list the contaminating

chemical, "(±)-6-Prenylnaringenin."
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Storage & Pickup: Once the container is full, seal it and request a pickup from EHS.

Procedure 4: Handling Empty 6-Prenylnaringenin
Containers

Rinsing: An empty container is not considered safe for regular disposal until it is properly

decontaminated. The first rinse of the container with a suitable solvent must be collected and

disposed of as hazardous liquid waste (see Procedure 2).[5][8] It is recommended to triple-

rinse the container.[5]

Defacing: Completely remove, deface, or obliterate the original manufacturer's label.[8]

Final Disposal: Once thoroughly rinsed and air-dried, the container can be disposed of in the

appropriate solid waste stream, such as a designated bin for rinsed laboratory glass.[8]

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of 6-
Prenylnaringenin waste streams.
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Identify 6-Prenylnaringenin Waste

What is the waste form?

Unused/Expired Solid

Solid

Solution in Solvent

Liquid

Contaminated Labware
(Gloves, Tips, etc.)

Solid Labware

Empty Original Container

Empty Container

Collect in Labeled
Hazardous Waste Container

Segregate by Solvent Type
(Halogenated vs. Non-Halogenated)

Collect in Lined Pail for
Contaminated Solid Waste

Triple-rinse container.
Collect first rinse as
hazardous waste.

Store Sealed Container
in Satellite Accumulation Area

Collect in Appropriate
Liquid Waste Container

Rinsate

Deface Original Label

Request Pickup
from EHS

Dispose of Clean Container
in Lab Glass Waste

Click to download full resolution via product page

Caption: Workflow for the safe disposal of 6-Prenylnaringenin waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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